Cas no 41223-05-6 (1-3-(methylamino)propylazepan-2-one)

• Product Name: 1-3-(methylamino)propylazepan-2-one
• CAS No: 41223-05-6
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• MDL: MFCD14646781
• CID: 5683914
• PubChem ID: 12713373
• Update Time: 2025-07-14

1-3-(methylamino)propylazepan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(methylamino)propyl]azepan-2-one
• EN300-25394855
• SCHEMBL16373616
• 41223-05-6
• AKOS009080421
• 1-3-(methylamino)propylazepan-2-one

• MDL： MFCD14646781
• Inchi： 1S/C10H20N2O/c1-11-7-5-9-12-8-4-2-3-6-10(12)13/h11H,2-9H2,1H3
• InChI Key： WEULSDGMCVYJIU-UHFFFAOYSA-N
• SMILES： O=C1CCCCCN1CCCNC

Computed Properties

• Exact Mass: 184.157563266g/mol
• Monoisotopic Mass: 184.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams

Additional information on 1-3-(methylamino)propylazepan-2-one

1-3-(Methylamino)propylazepan-2-one (CAS No. 41223-05-6): An Overview of Its Structure, Properties, and Applications

1-3-(Methylamino)propylazepan-2-one (CAS No. 41223-05-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, also known as Methylaminopropylazepanone, is characterized by its unique azepane ring structure and the presence of a methylamino group on the propyl side chain. The combination of these structural features imparts distinct chemical and biological properties, making it a valuable candidate for various research and therapeutic applications.

The chemical structure of 1-3-(Methylamino)propylazepan-2-one consists of a seven-membered azepane ring with a ketone functional group at the 2-position. The propyl side chain attached to the 3-position carries a methylamino group, which plays a crucial role in its pharmacological activity. This compound is synthesized through a series of well-defined chemical reactions, including ring closure and functional group modifications, which are meticulously controlled to ensure high purity and yield.

In terms of physical properties, 1-3-(Methylamino)propylazepan-2-one is typically a white crystalline solid with a melting point ranging from 100°C to 110°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics make it suitable for various experimental conditions and formulations in both laboratory and clinical settings.

The pharmacological profile of 1-3-(Methylamino)propylazepan-2-one has been extensively studied in recent years. Research has shown that this compound exhibits potent activity at specific receptors, particularly those involved in the central nervous system (CNS). One of the key areas of interest is its interaction with serotonin receptors, specifically the 5-HT_2A receptor. Studies have demonstrated that 1-3-(Methylamino)propylazepan-2-one acts as a partial agonist at this receptor, modulating neurotransmitter release and signaling pathways.

Beyond its interaction with serotonin receptors, 1-3-(Methylamino)propylazepan-2-one has also been investigated for its potential therapeutic applications in treating neurological disorders. Preclinical studies have shown promising results in models of anxiety, depression, and cognitive impairment. For instance, administration of this compound has been associated with reduced anxiety-like behavior in rodent models, suggesting its potential as an anxiolytic agent.

In addition to its effects on the CNS, 1-3-(Methylamino)propylazepan-2-one has been explored for its anti-inflammatory properties. Recent research has indicated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 1-3-(Methylamino)propylazepan-2-one may have therapeutic potential in inflammatory conditions such as arthritis and inflammatory bowel disease.

The safety profile of 1-3-(Methylamino)propylazepan-2-one is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 1-3-(Methylamino)propylazepan-2-one (CAS No. 41223-05-6) is a promising compound with a unique chemical structure and diverse pharmacological properties. Its interactions with serotonin receptors and potential applications in treating neurological disorders and inflammatory conditions make it an exciting candidate for further research and development. As ongoing studies continue to unravel its mechanisms of action and therapeutic potential, 1-3-(Methylamino)propylazepan-2-one may emerge as a valuable tool in the arsenal of modern medicine.